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Compound of Interest

Compound Name: Brethaire

Cat. No.: B7804137 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of Brethaire,

the brand name for the active ingredient terbutaline sulfate.[1][2][3] Adherence to these

protocols is essential for ensuring a safe laboratory environment and the integrity of your

research.

Product Overview
Active Ingredient: Terbutaline Sulfate

Chemical Class: Beta-2 Adrenergic Agonist[2][4]

Primary Use: Bronchodilator for the treatment of asthma, bronchitis, and emphysema.[1][2]

[5]

Available Forms: Tablets, injectable solutions, and metered-dose inhalers.[1][2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling terbutaline sulfate in a laboratory setting,

particularly when there is a risk of generating dust, aerosols, or splashes.[6][7]
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PPE Category Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH

standards).[7]

Protects against eye irritation

from dust or splashes.[6][8]

Hand Protection
Chemically resistant gloves

(inspected prior to use).[6][7]

Prevents skin contact, which

can cause irritation.[6][8]

Body Protection

Laboratory coat. For large

spills, a full suit may be

necessary.[6]

Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, an

approved/certified dust

respirator is required.[6][9]

Prevents inhalation, which can

be harmful.[6][8]

Handling and Storage Protocols
Proper handling and storage are crucial to maintain the chemical's stability and prevent

accidental exposure.

Handling:

Avoid contact with skin and eyes.[7]

Do not breathe dust or aerosols.[9]

Handle in accordance with good industrial hygiene and safety practices.[9]

Wash hands thoroughly after handling.[8][10]

Use in a well-ventilated area or with local exhaust ventilation.[6][9]

Storage:
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Keep container tightly closed in a dry and well-ventilated place.[7][9]

Store at room temperature, away from heat and direct light.[5][9]

Store away from incompatible materials such as strong oxidizing agents.[6][9]

Accidental Exposure and Spill Response
Immediate and appropriate action is critical in the event of accidental exposure or a spill.

Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with plenty

of water and non-abrasive soap.[6] Remove

contaminated clothing.[11] If irritation persists,

seek medical attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids apart.[11]

Remove contact lenses if present and easy to

do.[8] Seek medical attention.[6]

Inhalation

Move the individual to fresh air and keep them

at rest in a comfortable position for breathing.[8]

Seek immediate medical attention.[6]

Ingestion
Do NOT induce vomiting.[6] Rinse mouth with

water.[11] Seek immediate medical attention.[6]

Spill Cleanup:

Small Spills: Moisten the spill with water to prevent dust formation.[11] Use a shovel to

transfer the material to a suitable waste disposal container.[6] Clean the spill area with water.

[11]

Large Spills: Evacuate the area. Wear full protective equipment, including a self-contained

breathing apparatus.[6] Prevent the spill from entering drains.[9] Contain and collect the

material for disposal.
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Disposal Plan
All waste materials should be handled as hazardous waste and disposed of in accordance with

local, state, and federal regulations.[10] Do not pour waste down drains or sewers.[11]

Contaminated packaging should be treated as hazardous waste.[11]

Experimental Workflow and Safety Checkpoints
The following diagram outlines a typical workflow for handling terbutaline sulfate in a research

setting, with integrated safety checkpoints.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://editor.fresenius-kabi.us/SDSSheets/US-PH-Terbutaline_Sulfate_Inj-FK-June_2024_V4-SDS.pdf
https://www.astrazeneca.com.au/content/dam/az-au/Material%20Safety%20Data/Bricanylltsupgt174ltsupgt-Turbuhaler.pdf
https://www.astrazeneca.com.au/content/dam/az-au/Material%20Safety%20Data/Bricanylltsupgt174ltsupgt-Turbuhaler.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7804137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Review SDS and Protocols

Don Personal Protective Equipment (PPE)

Prepare Well-Ventilated Workspace

Weigh/Measure Terbutaline Sulfate

Proceed with caution

Perform Experimental Procedure

Decontaminate Workspace and Equipment

Experiment complete

Dispose of Waste in Designated Containers

Doff and Dispose of/Clean PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Standard Operating Procedure for Terbutaline Sulfate.
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Terbutaline Sulfate Signaling Pathway
Terbutaline sulfate acts as a selective beta-2 adrenergic agonist. Its mechanism of action

involves the following signaling cascade to induce bronchodilation.[2]

Terbutaline Sulfate

Beta-2 Adrenergic Receptor

Binds to

Adenylate Cyclase Activation

ATP to cAMP Conversion

Protein Kinase A (PKA) Activation

Increased cAMP

Phosphorylation of Target Proteins

Smooth Muscle Relaxation

Bronchodilation

Results in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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